Cas no 2680870-88-4 (benzyl N-(3-ethynylphenyl)-N-2-(morpholin-4-yl)-2-oxoethylcarbamate)

• Product Name: benzyl N-(3-ethynylphenyl)-N-2-(morpholin-4-yl)-2-oxoethylcarbamate
• CAS No: 2680870-88-4
• MF: C₂₂H₂₂N₂O₄
• MW: 378.421085834503
• CID: 5625636
• PubChem ID: 165921934
• Update Time: 2025-05-20

benzyl N-(3-ethynylphenyl)-N-2-(morpholin-4-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301700
• benzyl N-(3-ethynylphenyl)-N-[2-(morpholin-4-yl)-2-oxoethyl]carbamate
• 2680870-88-4
• benzyl N-(3-ethynylphenyl)-N-2-(morpholin-4-yl)-2-oxoethylcarbamate

• Inchi： 1S/C22H22N2O4/c1-2-18-9-6-10-20(15-18)24(16-21(25)23-11-13-27-14-12-23)22(26)28-17-19-7-4-3-5-8-19/h1,3-10,15H,11-14,16-17H2
• InChI Key： FCVLTWGDJOPOLB-UHFFFAOYSA-N
• SMILES： O1CCN(C(CN(C(=O)OCC2C=CC=CC=2)C2C=CC=C(C#C)C=2)=O)CC1

Computed Properties

• Exact Mass: 378.15795719g/mol
• Monoisotopic Mass: 378.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.1Ų

Additional information on benzyl N-(3-ethynylphenyl)-N-2-(morpholin-4-yl)-2-oxoethylcarbamate

Introduction to Benzyl N-(3-ethynylphenyl)-N-2-(morpholin-4-yl)-2-oxoethylcarbamate (CAS No. 2680870-88-4)

Benzyl N-(3-ethynylphenyl)-N-2-(morpholin-4-yl)-2-oxoethylcarbamate, a compound with the chemical formula C₂₃H₂₀N₂O₃, is a pharmaceutical intermediate that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 2680870-88-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development.

The structure of Benzyl N-(3-ethynylphenyl)-N-2-(morpholin-4-yl)-2-oxoethylcarbamate features a benzyl group, an ethynylphenyl moiety, and a morpholine ring, which are strategically positioned to enhance its interaction with biological targets. The presence of these functional groups contributes to its versatility in drug design, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. This compound’s molecular framework is particularly interesting because it combines elements known to be conducive to binding with high affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage advanced chemical scaffolds. The benzyl N-(3-ethynylphenyl)-N-2-(morpholin-4-yl)-2-oxoethylcarbamate has emerged as a key player in this landscape due to its ability to modulate various biological pathways. Specifically, studies have indicated that this compound may have applications in the treatment of neurological disorders, cancer, and inflammatory conditions. Its ethynylphenyl group, in particular, has been highlighted for its potential in enhancing drug delivery systems, thereby improving therapeutic efficacy.

The morpholin-4-yl moiety in the compound’s structure is another critical feature that contributes to its biological activity. Morpholine derivatives are well-known for their role in pharmaceuticals due to their stability and ability to form hydrogen bonds with biological targets. This property makes Benzyl N-(3-ethynylphenyl)-N-2-(morpholin-4-yl)-2-oxoethylcarbamate a promising candidate for further investigation into its potential as an active pharmaceutical ingredient (API).

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with target proteins more accurately. These studies have revealed that the benzyl N-(3-ethynylphenyl)-N-2-(morpholin-4-yl)-2-oxoethylcarbamate can bind effectively to enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that it may inhibit the activity of kinases implicated in cancer progression, as well as modulate neurotransmitter receptors relevant to neurological disorders.

The synthesis of Benzyl N-(3-ethynylphenyl)-N-2-(morpholin-4-yl)-2-oxoethylcarbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, has been crucial in achieving the desired molecular structure. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of additional functional groups that can further customize the compound’s properties.

In terms of pharmacological activity, the benzyl N-(3-ethynylphenyl)-N-2-(morpholin-4-y l)-2-o x oethyl carbamate has shown promise in preclinical studies. Researchers have observed that it exhibits significant inhibitory effects on certain enzymes and receptors without causing notable side effects at therapeutic doses. This makes it an attractive candidate for further development into a drug candidate. Additionally, its structural features allow for easy modifications, enabling researchers to explore derivatives with enhanced efficacy or reduced toxicity.

The pharmacokinetic profile of Benzyl N-(3-et h ynyl phen yl ) -N - 2 - ( mor p h o lin - 4 - y l ) - 2 - ox o eth yl carbamate is another area of interest. Studies have indicated that it has a reasonable bioavailability and metabolic stability, which are essential characteristics for any potential drug candidate. Furthermore, its ability to cross the blood-brain barrier suggests that it may be effective in treating central nervous system (CNS) disorders.

The future directions for research on Benzyl N-(3-et h ynyl phen yl ) -N - 2 - ( mor p h o lin - 4 - y l ) - 2 - ox o eth yl carbamate include exploring its mechanism of action in greater detail and conducting more extensive clinical trials. By understanding how this compound interacts with biological targets at the molecular level, researchers can optimize its design for better therapeutic outcomes. Additionally, investigating its potential use in combination therapies may lead to more effective treatment strategies for various diseases.

In conclusion, Benzyl N-(3-et h ynyl phen yl ) -N - 2 - ( mor p h o lin - 4 - y l ) - 2 - ox o eth yl carbamate (CAS No. 2680870 88 4) is a highly promising pharmaceutical intermediate with significant potential in drug development. Its unique structural features and demonstrated biological activity make it an attractive candidate for further research into treating neurological disorders, cancer, and inflammatory conditions. As advancements continue in synthetic chemistry and computational biology, the possibilities for utilizing this compound in novel therapeutic applications are likely to expand even further.